![molecular formula C26H16N2O2S B5232321 2-[(2-cyanophenyl)thio]-N-dibenzo[b,d]furan-3-ylbenzamide](/img/structure/B5232321.png)
2-[(2-cyanophenyl)thio]-N-dibenzo[b,d]furan-3-ylbenzamide
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Overview
Description
2-[(2-cyanophenyl)thio]-N-dibenzo[b,d]furan-3-ylbenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique structure and properties, which make it an attractive candidate for research in the fields of medicine, chemistry, and materials science.
Mechanism of Action
The mechanism of action of 2-[(2-cyanophenyl)thio]-N-dibenzo[b,d]furan-3-ylbenzamide is not fully understood. However, studies have shown that this compound works by inhibiting certain enzymes and proteins that are involved in the development of inflammation and cancer.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. This compound has been shown to reduce inflammation, inhibit cancer cell growth, and improve the immune system's response to infections.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[(2-cyanophenyl)thio]-N-dibenzo[b,d]furan-3-ylbenzamide in lab experiments include its unique structure and properties, which make it an attractive candidate for research in various fields. However, the limitations of using this compound in lab experiments include its complex synthesis process and the need for specialized equipment and expertise.
Future Directions
There are several future directions for research on 2-[(2-cyanophenyl)thio]-N-dibenzo[b,d]furan-3-ylbenzamide. One of the primary areas of interest is in the development of new drugs for the treatment of inflammation and cancer. Additionally, this compound has potential applications in the development of new materials, such as sensors and catalysts. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Synthesis Methods
The synthesis of 2-[(2-cyanophenyl)thio]-N-dibenzo[b,d]furan-3-ylbenzamide is a complex process that involves several steps. The first step involves the reaction of 2-cyanophenylthiol with dibenzo[b,d]furan-3-carboxylic acid, which forms an intermediate compound. This intermediate is then reacted with benzoyl chloride to form the final product.
Scientific Research Applications
2-[(2-cyanophenyl)thio]-N-dibenzo[b,d]furan-3-ylbenzamide has several potential applications in scientific research. One of the primary areas of interest is in the field of medicine, where this compound has shown promising results in the treatment of various diseases. Studies have shown that this compound has anti-inflammatory and anti-cancer properties, which make it a potential candidate for the development of new drugs.
properties
IUPAC Name |
2-(2-cyanophenyl)sulfanyl-N-dibenzofuran-3-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H16N2O2S/c27-16-17-7-1-5-11-24(17)31-25-12-6-3-9-21(25)26(29)28-18-13-14-20-19-8-2-4-10-22(19)30-23(20)15-18/h1-15H,(H,28,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVYLSFIWVASUSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C#N)SC2=CC=CC=C2C(=O)NC3=CC4=C(C=C3)C5=CC=CC=C5O4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H16N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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